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Get Quote

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the chemical properties, experimental protocols, and applications
of TCO-PEG3-aldehyde, a key reagent in the field of bioconjugation.

Core Properties of TCO-PEG3-aldehyde

TCO-PEG3-aldehyde is a heterobifunctional linker molecule widely utilized in the development
of antibody-drug conjugates (ADCs) and other targeted therapeutics. It features a TCO (trans-
cyclooctene) group for bioorthogonal click chemistry and an aldehyde group for forming stable
linkages with biomolecules. The PEG3 (triethylene glycol) spacer enhances solubility and
reduces steric hindrance during conjugation reactions.

Property Value
Molecular Formula C2s5H36N207
Molecular Weight 476.56 g/mol

Experimental Protocols
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The utilization of TCO-PEG3-aldehyde typically involves a two-stage process. The first stage
involves the conjugation of a molecule of interest to the aldehyde group of the linker. The
second stage is the bioorthogonal reaction between the TCO group and a tetrazine-modified
biomolecule.

Part 1: Oxime/Hydrazone Ligation with the Aldehyde
Group

This protocol details the conjugation of a molecule containing an aminooxy or hydrazine group
to the aldehyde functionality of TCO-PEG3-aldehyde. This reaction forms a stable oxime or
hydrazone bond, respectively.

Materials:

e TCO-PEG3-aldehyde

e Aminooxy- or hydrazine-functionalized molecule of interest

¢ Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

e Reaction Buffer: 0.1 M Sodium Phosphate, 150 mM NaCl, pH 6.5-7.5

 Aniline (optional, as a catalyst for oxime formation)

e Quenching reagent (e.g., excess aminooxy- or hydrazine-containing small molecule)

o Purification system (e.g., Size-Exclusion Chromatography (SEC) or Spin Desalting Columns)
Procedure:

e Preparation of Stock Solutions:

o Prepare a stock solution of TCO-PEG3-aldehyde in anhydrous DMF or DMSO (e.g., 10
mM).

o Prepare a stock solution of the aminooxy- or hydrazine-functionalized molecule in a
compatible solvent.
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» Reaction Setup:

o In a microcentrifuge tube, combine the TCO-PEG3-aldehyde and the aminooxy- or
hydrazine-functionalized molecule in the Reaction Buffer. A slight molar excess of the
functionalized molecule (1.1 to 1.5 equivalents) is recommended to ensure complete
consumption of the TCO-PEG3-aldehyde.

o For oxime ligation, the addition of aniline as a catalyst (to a final concentration of 10-100
mM) can significantly accelerate the reaction rate.

e |ncubation:

o Incubate the reaction mixture at room temperature for 2-4 hours. The reaction progress
can be monitored by an appropriate analytical technique such as LC-MS.

e Quenching (Optional):

o To consume any unreacted TCO-PEG3-aldehyde, a small amount of a quenching reagent
can be added.

e Purification:

o Purify the TCO-conjugated molecule using SEC or a spin desalting column to remove
excess reactants and byproducts.

Part 2: Inverse Electron Demand Diels-Alder (iEDDA)
Reaction

This protocol describes the bioorthogonal reaction between the TCO-conjugated molecule
(prepared in Part 1) and a tetrazine-modified biomolecule, such as an antibody.

Materials:
e TCO-conjugated molecule (from Part 1)
o Tetrazine-modified biomolecule (e.g., antibody)

o Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4
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 Purification system (e.g., SEC)

Procedure:

Reaction Setup:

o In a microcentrifuge tube, combine the TCO-conjugated molecule and the tetrazine-
modified biomolecule in PBS. The stoichiometry will depend on the desired degree of
labeling on the biomolecule. A molar excess of the TCO-conjugated molecule is often
used.

Incubation:

o Incubate the reaction mixture at room temperature for 30 minutes to 2 hours. The iEDDA
reaction is typically very fast.

Purification:

o Purify the final bioconjugate using SEC to remove any unreacted TCO-conjugated
molecule and other small molecules.

Characterization:

o Characterize the final conjugate to determine the degree of labeling and confirm its purity
and integrity using techniques such as UV-Vis spectroscopy, SDS-PAGE, and mass
spectrometry.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the two-step experimental workflow for bioconjugation using
TCO-PEG3-aldehyde.
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Bioconjugation workflow using TCO-PEG3-aldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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